Cas no 31519-22-9 (1,4-Dihydroxy-2-naphthoic acid)

1,4-Dihydroxy-2-naphthoic acid Properties

Names and Identifiers

• 1,4-Dihydroxy-2-naphthoic acid
• 1,4-Dihydroxy-2-naphtoic acid
• 1,4-Dihydroxy-2-naphthalenecarboxylic acid
• 1,4-dihydroxynaphthalene-2-carboxylic acid
• 1,4-dihydoxynaphthalene-2-carboxylic acid
• 1,4-dihydroxy-2-naphthalic acid
• 1,4-dihydroxy-2-naphthoate
• 1,4-dihydroxynaphthoic acid
• 1,4-naphthohydroquinone-2-carboxylic acid
• 2-Naphthalenecarboxylic acid,1,4-dihydroxy
• 2-Naphthoicacid, 1,4-dihydroxy- (8CI)
• +Expand

• MDL： MFCD00010370
• InChIKey： VOJUXHHACRXLTD-UHFFFAOYSA-N
• Inchi： 1S/C11H8O4/c12-9-5-8(11(14)15)10(13)7-4-2-1-3-6(7)9/h1-5,12-13H,(H,14,15)
• SMILES： OC(=O)C1=C(O)C2=C(C=CC=C2)C(O)=C1

Computed Properties

• Exact Mass: 204.04200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 204.042259
• Heavy Atom Count: 15
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• LogP: 1.94920
• PSA: 77.76000
• Refractive Index: 1.761
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 461.7 ℃ at 760 mmHg
• Melting Point: 220 °C (dec.) (lit.)
• Flash Point: 247.1℃
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.535

1,4-Dihydroxy-2-naphthoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

1,4-Dihydroxy-2-naphthoic acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%